6-(Pyridin-2-ylmethyl)pyridin-2-amine

• IUPAC Name: 6-(pyridin-2-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H11N3/c12-11-6-3-5-10(14-11)8-9-4-1-2-7-13-9/h1-7H,8H2,(H2,12,14)
• InChI Key: WAVCBBIVEREYQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC2=NC(=CC=C2)N
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol

Description

“6-(Pyridin-2-ylmethyl)pyridin-2-amine” is an organic compound that is a derivative of pyridine. It is also known as 2-Picolylamine. It is a colorless liquid and is a common bidentate ligand and a precursor to more complex multidentate ligands.

Synthesis Analysis

The synthesis of “6-(Pyridin-2-ylmethyl)pyridin-2-amine” or similar compounds has been reported in several studies. For instance, a new tripodal receptor 6,6’-diaminomethyl-tris-(pyridin-2-ylmethyl)amine was designed, synthesized, and characterized by 1H NMR, 13C NMR, and IR analysis.

Molecular Structure Analysis

The molecular structure of “6-(Pyridin-2-ylmethyl)pyridin-2-amine” or similar compounds has been analyzed in several studies. For example, the crystal structure of a related compound, [bis(pyridin-2-ylmethyl)amine-κ3N,Nʹ,Nʺ]chloridopalladium(II) chloride monohydrate, was redetermined.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-(Pyridin-2-ylmethyl)pyridin-2-amine” or similar compounds have been reported in several studies. For instance, 2-Picolylamine, a similar compound, has a density of 1.049 g/cm³, a melting point of -20 °C, and a boiling point of 203 °C.

Scientific Research Applications

Chemodivergent Synthesis

This compound has been used in chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. By controlling the reaction conditions, different structures can be synthesized from the same starting materials.

Synthesis of N-(pyridin-2-yl)amides

N-(pyridin-2-yl)amides were synthesized from α-bromoketones and 2-aminopyridine under certain reaction conditions. The reaction conditions were mild and metal-free.

Synthesis of 3-bromoimidazopyridines

3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination. The cyclization to form imidazopyridines was promoted by further bromination.

Synthesis of 6,6’-Diaminomethyl-tris-(pyridin-2-ylmethyl)amine

A new tripodal receptor 6,6’-diaminomethyl-tris-(pyridin-2-ylmethyl)amine was designed, synthesized, and characterized by 1H NMR, 13C NMR, and IR analysis. This compound could have potential applications in various fields due to its unique structure.

Chemosensors for Detecting ZnII

Bis(pyridin-2-ylmethyl)amine, a derivative of “6-(Pyridin-2-ylmethyl)pyridin-2-amine”, is utilized as chemosensors for detecting ZnII at low concentration in biological samples. This application is particularly important in biological and medical research.

Safety and Hazards

The safety and hazards associated with “6-(Pyridin-2-ylmethyl)pyridin-2-amine” or similar compounds have been reported in several studies. For instance, 2-Picolylamine, a similar compound, is labeled with the signal word “Danger” and has hazard statements H314, H319, H335.

Mechanism of Action

Target of Action

Similar compounds have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) . More research is needed to identify the specific targets of this compound.

Mode of Action

It’s worth noting that compounds with similar structures have shown interactions with their targets leading to changes at the cellular level

Biochemical Pathways

Related compounds have been associated with various biological and pharmaceutical activities

Result of Action

Compounds with similar structures have shown various types of biological and pharmaceutical activities . More research is needed to describe the specific molecular and cellular effects of this compound’s action.